Cas no 14256-99-6 (4,6-dihydroxypyrimidine-5-carbaldehyde)

• Product Name: 4,6-dihydroxypyrimidine-5-carbaldehyde
• CAS No: 14256-99-6
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD06253722
• CID: 49698
• PubChem ID: 334176
• Update Time: 2025-10-28

4,6-dihydroxypyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-Dihydroxy-5-formylpyrimidine
• 5-Pyrimidinecarboxaldehyde, 1,4-dihydro-6-hydroxy-4-oxo- (9CI)
• (5E)-5-(Hydroxymethylidene)-1H-pyrimidine-4,6-dione
• 1,4-Dihydro-6-hydroxy-4-oxo-5-pyrimidinecarboxaldehyde
• 4,6-dihydroxy-pyrimidine-5-carbaldehyde
• 4,6-dioxo-1,4,5,6-tetrahydro-pyrimidine-5-carbaldehyde
• 4.6-Dihydroxy-pyrimidin-5-carbaldehyd
• 5-Formyl-4,6-dioxypyrimidin
• 4,6-dihydroxypyrimidine-5-carbaldehyde
• 4-hydroxy-6-oxo-1H-pyrimidine-5-carbaldehyde
• F73297
• AKOS002662941
• AKOS006222566
• 6-Oxo-4-hydroxy-3,6-dihydropyrimidine-5-carboxaldehyde
• DS-0270
• 70450-61-2
• 15-KETOPROSTAGLANDINE2
• 5-(Hydroxymethylene)pyrimidine-4,6(1H,5H)-dione
• 4,6-di-hydroxypyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 1,4-dihydro-6-hydroxy-4-oxo-
• Q63409443
• AC-5037
• 6-hydroxy-4-oxo-1,4-dihydropyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 1,6-dihydro-4-hydroxy-6-oxo-
• MFCD06253722
• CS-0446099
• 5-Pyrimidinecarboxaldehyde,4-dihydro-6-hydroxy-4-oxo-
• SY021303
• 5-(hydroxymethylene)-1H-pyrimidine-4,6-dione
• A807929
• NSC-338562
• DTXSID20931524
• FT-0647601
• 14256-99-6
• 4,6-DIHYDROXYPYRIMIDINE-5-CARBOXALDEHYDE
• NSC338562
• SCHEMBL5011033
• 1,6-DIHYDRO-4-HYDROXY-6-OXO-5-PYRIMIDINECARBOXALDEHYDE
• 5368BE5QAG
• SB56603
• DB-272261
• 4-HYDROXY-6-OXO-3H-PYRIMIDINE-5-CARBALDEHYDE
• 4,6(1H,5H)-PYRIMIDINEDIONE, 5-(HYDROXYMETHYLENE)-

• MDL： MFCD06253722
• Inchi： 1S/C5H4N2O3/c8-1-3-4(9)6-2-7-5(3)10/h1-2H,(H2,6,7,9,10)
• InChI Key： LJMXTWXGOCCHQO-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C(NC=N1)=O

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 78.8A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 277.7±35.0 °C at 760 mmHg
• Flash Point: °C
• PSA: 83.31000
• LogP: -0.29970
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,6-dihydroxypyrimidine-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,6-dihydroxypyrimidine-5-carbaldehyde

Introduction to 4,6-dihydroxypyrimidine-5-carbaldehyde (CAS No. 14256-99-6)

4,6-dihydroxypyrimidine-5-carbaldehyde is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 14256-99-6, this compound serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural framework, featuring a pyrimidine core with hydroxyl and aldehyde functional groups, makes it a valuable precursor for developing novel therapeutic agents.

The compound’s chemical structure consists of a six-membered aromatic ring containing two nitrogen atoms, which is typical of pyrimidine derivatives. The presence of hydroxyl groups at the 4- and 6-positions, along with an aldehyde group at the 5-position, enhances its reactivity and potential applications in organic synthesis. This reactivity has been exploited in numerous synthetic pathways, enabling the construction of more complex molecules with desired pharmacological properties.

In recent years, 4,6-dihydroxypyrimidine-5-carbaldehyde has been extensively studied for its role in the development of antiviral and anticancer agents. The pyrimidine scaffold is a common motif in nucleoside analogs, which are known for their efficacy against various viral infections. For instance, researchers have utilized this compound as a key intermediate in synthesizing modified nucleosides that interfere with viral replication mechanisms. These modifications have shown promise in preclinical studies, particularly against RNA viruses such as influenza and hepatitis C.

Moreover, the aldehyde functionality in 4,6-dihydroxypyrimidine-5-carbaldehyde allows for further derivatization through condensation reactions with amino compounds, leading to Schiff bases and other heterocyclic structures. These derivatives have been explored for their antimicrobial and anti-inflammatory properties. Recent studies have highlighted the potential of such compounds in treating drug-resistant bacterial infections, underscoring the importance of 4,6-dihydroxypyrimidine-5-carbaldehyde as a building block in medicinal chemistry.

The compound’s significance extends beyond antiviral and anticancer applications. It has also been investigated for its role in enzyme inhibition and modulation of signaling pathways. For example, certain derivatives of 4,6-dihydroxypyrimidine-5-carbaldehyde have demonstrated inhibitory effects on kinases and other enzymes involved in cancer progression. This has prompted further research into optimizing synthetic routes to enhance yield and purity while maintaining biological activity.

Advances in synthetic methodologies have significantly improved the accessibility of 4,6-dihydroxypyrimidine-5-carbaldehyde. Modern techniques such as flow chemistry and catalytic processes have enabled more efficient production scales, making it more feasible for industrial applications. These advancements not only reduce costs but also allow for greater flexibility in modifying the compound’s structure to tailor specific biological activities.

The pharmaceutical industry continues to leverage 4,6-dihydroxypyrimidine-5-carbaldehyde due to its versatility and well-documented reactivity. Researchers are exploring new derivatives that could target emerging health challenges, including neurodegenerative diseases and chronic inflammatory conditions. The compound’s ability to serve as a scaffold for diverse molecular architectures ensures its continued relevance in drug discovery efforts.

In conclusion,4,6-dihydroxypyrimidine-5-carbaldehyde (CAS No. 14256-99-6) is a pivotal compound in modern medicinal chemistry. Its structural features enable a wide range of applications in pharmaceutical research, particularly in antiviral and anticancer drug development. Ongoing studies continue to uncover new possibilities for this compound, reinforcing its importance as a key intermediate in synthesizing next-generation therapeutics.